Cas no 61782-12-5 (Pentanoic acid, 2-(1,3-dithiolan-2-ylidene)-5-ethoxy-3-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 2-(1,3-dithiolan-2-ylidene)-5-ethoxy-3-oxo-, ethyl ester
• CAS No: 61782-12-5
• MF: C₁₂H₁₈O₄S₂
• MW: 290.398921489716
• CID: 1633458
• Update Time: 2024-09-12

Pentanoic acid, 2-(1,3-dithiolan-2-ylidene)-5-ethoxy-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(1,3-dithiolan-2-ylidene)-5-ethoxy-3-oxo-, ethyl ester

• Inchi： 1S/C12H18O4S2/c1-3-15-6-5-9(13)10(11(14)16-4-2)12-17-7-8-18-12/h3-8H2,1-2H3
• InChI Key： PKGGYPQMAYUXCE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C1\SCCS\1)/C(=O)CCOCC

Computed Properties

• Exact Mass: 290.06474

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 397.0±42.0 °C(Predicted)
• PSA: 52.6